Cas no 125771-26-8 (1-Isoquinolinecarbonitrile)
1-Isoquinolinecarbonitrile structure
Product Name:1-Isoquinolinecarbonitrile
CAS No:125771-26-8
MF:C10H6N2
MW:154.168041706085
CID:1103377
PubChem ID:306057
Update Time:2025-04-20
1-Isoquinolinecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolinecarbonitrile
- MFCD00134166
- NSC203335
- Isoquinaldonitrile
- UNII-Y94LJ44YSD
- DB-004631
- NSC-203335
- Maybridge1_002114
- 125771-26-8
- AB03726
- isoquinoline-1-carbonitrile
- AQ-776/40170967
- EN300-25592
- 1-isoquinoline carbonitrile
- Y94LJ44YSD
- SY034107
- AM807134
- DTXSID20308378
- SR-01000635070-1
- PS-5499
- SCHEMBL251028
- STK774048
- Z212046230
- BIDD:GT0021
- CCG-45292
- AKOS001295409
- CS-0041586
- HMS547I02
- 1198-30-7
- isoquinolinecarbonitrile
- 1-Cyanoisoquinoline
- NSC 203335
- isoquinaldinic nitrile
- 1-cyano-isoquinoline
- isoquinoline-1-carbonitrile;1-CYANOISOQUINOLINE
- 1-Isoquinolinecarbonitrile, 99%
- W-205071
-
- Inchi: 1S/C10H6N2/c11-7-10-9-4-2-1-3-8(9)5-6-12-10/h1-6H
- InChI Key: HJHXYSBRTVFEDD-UHFFFAOYSA-N
- SMILES: N1C=CC2C=CC=CC=2C=1C#N
Computed Properties
- Exact Mass: 154.053098200g/mol
- Monoisotopic Mass: 154.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 36.7Ų
1-Isoquinolinecarbonitrile Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
125771-26-8 (1-Isoquinolinecarbonitrile) Related Products
- 1198-30-7(Isoquinoline-1-carbonitrile)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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